Cas no 2060061-08-5 (3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid
• CAS No: 2060061-08-5
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• MDL: MFCD30500645
• CID: 5154169
• PubChem ID: 137703551
• Update Time: 2025-06-27

3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-(1-methylethyl)-
• 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid

• MDL： MFCD30500645
• Inchi： 1S/C19H29NO4/c1-12(2)13-8-10-14(11-9-13)15(19(6,7)16(21)22)20-17(23)24-18(3,4)5/h8-12,15H,1-7H3,(H,20,23)(H,21,22)
• InChI Key： RQFDCQNQRTWROR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C)C)=CC=1)(C(C)(C)C(=O)O)NC(=O)OC(C)(C)C

Additional information on 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid

Professional Introduction to 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic Acid (CAS No. 2060061-08-5)

3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid, identified by its CAS number 2060061-08-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its intricate molecular structure, exhibits a unique set of properties that make it valuable for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular formula of this compound can be described as C₁₇H₂₉NO₄, which highlights its complex composition and the presence of multiple functional groups. The presence of a (tert-butoxy)carbonylamino group in its structure suggests potential utility in peptide synthesis and protease inhibition, areas where such functionalities are frequently employed to enhance the stability and bioavailability of bioactive molecules.

In recent years, there has been a growing interest in the development of targeted therapies for various diseases, including cancer and inflammatory disorders. The compound 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid has been explored as a potential intermediate in the synthesis of novel drug candidates. Its structural features, such as the bulky tert-butyl group and the aromatic phenyl ring, contribute to its binding affinity and specificity towards certain biological targets.

One of the most compelling aspects of this compound is its role in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The (tert-butoxy)carbonylamino group serves as a protective group for amino acids during peptide synthesis, ensuring that the desired sequence is formed without unwanted side reactions.

The research on 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid has also extended to its applications in chemical biology. This compound has been utilized as a tool molecule to study enzyme mechanisms and substrate recognition. For instance, its derivatives have been employed in kinetic studies to understand how proteases interact with their substrates. Such studies are crucial for designing inhibitors that can modulate enzyme activity effectively.

In addition to its role in drug development, this compound has shown promise in materials science. The unique combination of functional groups and rigid aromatic structures makes it a candidate for polymer modification and the development of advanced materials with specific properties. Researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical strength.

The synthesis of 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized catalysts is essential to achieve high yields and minimize impurities. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

The pharmacological potential of this compound has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that it can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions have provided insights into its potential therapeutic effects and have guided the design of more potent derivatives.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-4-(propan-2-yl)phenylpropanoic acid (CAS No. 2060061-08-5) is a versatile compound with significant applications in pharmaceutical research and chemical biology. Its unique structural features make it valuable for peptide synthesis, protease inhibition, and material science applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative therapies and advanced materials.